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Compound of Interest

Compound Name: Hodgkinsine

Cat. No.: B8070002 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical operational and logistical guidance for the proper handling and

disposal of Hodgkinsine, a potent alkaloid with significant biological activity. Adherence to

these procedures is essential to ensure personnel safety and environmental protection. As a

trusted partner in research and development, we are committed to providing comprehensive

safety information that extends beyond the product itself, fostering a culture of safety and

responsibility within the scientific community.

Hodgkinsine is a complex trimer alkaloid composed of three pyrrolidinoindoline subunits.[1]

While not officially classified as a hazardous substance, its dual action as a mu-opioid receptor

agonist and an NMDA receptor antagonist necessitates that it be treated as a chemical waste

product.[1] Its pharmacological properties warrant careful handling to prevent accidental

exposure through skin contact, inhalation, or ingestion.

Key Chemical and Physical Properties
A summary of essential quantitative data for Hodgkinsine is presented below for easy

reference.
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Property Value

Molecular Formula C₃₃H₃₈N₆

Molar Mass 518.709 g/mol

IUPAC Name

(3aR,8bR)-5,8b-bis[(3aR,8bR)-3-methyl-

1,2,3a,4-tetrahydropyrrolo[2,3-b]indol-8b-yl]-3-

methyl-1,2,3a,4-tetrahydropyrrolo[2,3-b]indole

CAS Number 18210-71-4

Experimental Protocols Cited
The disposal procedures outlined in this document are based on established best practices for

the management of pharmacologically active and hazardous chemical waste. Specific

experimental protocols for the chemical neutralization of Hodgkinsine for disposal purposes

are not readily available in the scientific literature. The standard and recommended method for

the final disposal of Hodgkinsine is high-temperature incineration by a licensed waste

management facility. This ensures the complete destruction of the pharmacologically active

compound.

Step-by-Step Disposal Procedures for Hodgkinsine
The following operational plan provides a systematic approach to the safe disposal of

Hodgkinsine and associated materials.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves, when handling Hodgkinsine or its waste.

2. Waste Segregation and Collection:

Pure Hodgkinsine and Solutions: Collect all waste containing Hodgkinsine, including pure

compound, stock solutions, and experimental dilutions, in a dedicated, leak-proof, and

clearly labeled waste container.
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Contaminated Materials: All materials that have come into contact with Hodgkinsine, such

as pipette tips, gloves, weighing papers, and contaminated wipes, must be collected in a

separate, sealed plastic bag or container.

Labeling: Both the liquid waste container and the solid waste bag must be clearly labeled

with "Hazardous Waste," the full chemical name "Hodgkinsine," and the appropriate hazard

pictograms.

3. Storage of Chemical Waste:

Store sealed waste containers in a designated, well-ventilated, and secure area for chemical

waste.

Ensure that the storage area is away from incompatible materials.

4. Decontamination of Laboratory Equipment:

Initial Rinse: Thoroughly rinse any glassware or equipment that has been in contact with

Hodgkinsine with a suitable solvent (e.g., ethanol or acetone). Collect this rinsate in the

designated Hodgkinsine chemical waste container.

Secondary Wash: After the initial solvent rinse, wash the labware with soap and water.

5. Final Disposal:

Arrange for the collection and disposal of the segregated Hodgkinsine waste through your

institution's Environmental Health and Safety (EHS) office or a certified hazardous waste

disposal contractor.

The recommended method for the final destruction of Hodgkinsine is high-temperature

incineration. Do not dispose of Hodgkinsine down the drain or in regular solid waste.

Visualization of Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Hodgkinsine
waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hodgkinsine - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Essential Safety and Disposal Protocols for
Hodgkinsine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8070002#hodgkinsine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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